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Compound of Interest

Compound Name:
(Rac)-1-Oleoyl lysophosphatidic

acid sodium

Cat. No.: B560275 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: (Rac)-1-Oleoyl lysophosphatidic acid (LPA) is a bioactive phospholipid that

functions as a potent signaling molecule. It is a key member of the lysophosphatidic acid family,

which mediates a wide range of cellular responses by activating specific G protein-coupled

receptors (GPCRs), primarily LPA receptors LPA₁₋₆.[1][2] Its involvement in critical cellular

processes—including cell proliferation, migration, differentiation, and survival—makes it a focal

point in both cell biology research and drug development.[2][3][4] 1-Oleoyl LPA is one of the

most abundant and biologically active species of LPA, frequently used to stimulate cellular

pathways in experimental settings.[5][6]

Accurate preparation of LPA solutions is critical for obtaining reliable and reproducible

experimental outcomes. These application notes provide detailed protocols for the

solubilization and storage of (Rac)-1-Oleoyl lysophosphatidic acid sodium salt.

Data Presentation
The quantitative data for (Rac)-1-Oleoyl lysophosphatidic acid sodium salt are summarized

below.

Table 1: Physical and Chemical Properties
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Property Value References

Molecular Formula C₂₁H₄₀O₇P · Na [2][3][7]

Molecular Weight 458.5 g/mol [2][3][7]

Appearance Crystalline solid [1][7]

Purity ≥95% [2][7][8]

Table 2: Solubility Data

Solvent Approximate Solubility References

PBS (pH 7.2) ≤18 mM (~8.3 mg/mL) [2][7][8]

Water Soluble (up to 40 mM) [9][10]

Ethanol ~0.05 mg/mL [7]

DMSO ~0.05 mg/mL [7]

Dimethylformamide (DMF) ~0.05 mg/mL [7]

Chloroform:Methanol:Acetic

Acid (95:5:5)
Clear solution at 10 mg/mL [10][11]

Note: While soluble in organic solvents, achieving high concentrations may be limited. For most

biological assays, preparing a primary stock in an aqueous buffer is recommended.

Table 3: Storage and Stability
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Form
Storage
Temperature

Stability References

Crystalline Solid -20°C ≥4 years [7]

Organic Stock

Solution
-80°C Up to 6 months [1][5][9]

-20°C Up to 1 month [1][5][9]

Aqueous Solution 4°C
Not recommended for

more than one day
[1][7]

To avoid degradation and repeated freeze-thaw cycles, it is strongly recommended to aliquot

stock solutions into single-use volumes.[1][2][5]

Experimental Protocols
Safety Precautions: Standard laboratory safety practices, including wearing gloves and safety

glasses, should be followed.

Protocol 1: Preparation of an Aqueous Stock Solution in
PBS
This protocol is suitable for preparing a stock solution for direct use in most cell-based assays.

Materials:

(Rac)-1-Oleoyl lysophosphatidic acid sodium salt

Sterile Phosphate Buffered Saline (PBS), pH 7.2, calcium and magnesium-free

Sterile conical polypropylene or glass vials

Vortex mixer

(Optional) Sonicator water bath

Procedure:
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Equilibration: Allow the vial of LPA to warm to room temperature before opening to prevent

moisture condensation.[1]

Weighing: Accurately weigh the desired amount of LPA solid in a sterile vial.

Solvent Addition: Add the appropriate volume of sterile PBS (pH 7.2) to the vial to achieve

the desired concentration. For example, to prepare a 10 mM stock solution from 1 mg of LPA

(MW: 458.5 g/mol ):

Volume of PBS = (1 mg / 458.5 g/mol ) / (10 mmol/L) = 0.218 mL or 218 µL.[2]

Dissolution: Tightly cap the vial and vortex thoroughly. If the solid does not dissolve

completely, gentle warming to 37°C or brief sonication in a water bath can aid dissolution.[1]

Usage: Prepare this solution fresh immediately before use.[2][8] Aqueous solutions are not

recommended for storage for more than one day.[1][7] For cell culture applications, the final

working solution should be sterile-filtered through a 0.22 µm filter.[9]

Protocol 2: Preparation of a Concentrated Organic Stock
Solution
This protocol is useful for long-term storage, although solubility in organic solvents is limited.

Materials:

(Rac)-1-Oleoyl lysophosphatidic acid sodium salt

Anhydrous Ethanol or DMSO

Inert gas (e.g., argon or nitrogen)

Sterile glass vial with a PTFE-lined cap

Vortex mixer

Procedure:

Equilibration: Allow the vial of LPA to warm to room temperature before opening.[1]
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Weighing: Accurately weigh the LPA solid directly into the sterile glass vial.

Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., Ethanol or

DMSO) to the vial.

Inert Gas Purge: To minimize oxidation of the lipid's double bond, briefly purge the

headspace of the vial with an inert gas (argon or nitrogen) and cap tightly.[1][7][11]

Dissolution: Vortex thoroughly until the solid is completely dissolved.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile vials.[1][5] Store the aliquots at -80°C for up to 6

months or at -20°C for up to 1 month.[5][9][12]

Protocol 3: Dilution of Organic Stock for Aqueous
Applications
This protocol details the dilution of an organic stock solution into an aqueous buffer for use in

biological experiments.

Materials:

Concentrated LPA organic stock solution (from Protocol 2)

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Sterile polypropylene or glass tubes

Procedure:

Thawing: Thaw a single-use aliquot of the organic stock solution at room temperature.

Dilution: To prevent precipitation, add the organic stock solution dropwise to the aqueous

buffer while the buffer is being vortexed.[1]

Final Concentration: Ensure the final concentration of the organic solvent in the working

solution is insignificant, as organic solvents can have physiological effects at low
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concentrations.[7] For example, keep the final DMSO or ethanol concentration well below

0.1%.

Usage: Use the freshly prepared working solution immediately.
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Click to download full resolution via product page

Caption: Workflow for preparing (Rac)-1-Oleoyl LPA solutions.
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Caption: Simplified overview of LPA receptor-mediated signaling.
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Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b560275?utm_src=pdf-body-img
https://www.benchchem.com/product/b560275?utm_src=pdf-body-img
https://www.benchchem.com/product/b560275?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. cdn.stemcell.com [cdn.stemcell.com]

3. stemcell.com [stemcell.com]

4. benchchem.com [benchchem.com]

5. medchemexpress.com [medchemexpress.com]

6. 1-Oleoyl lysophosphatidic acid | Masstech Portal [masstechportal.org]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. bio-gems.com [bio-gems.com]

9. medchemexpress.com [medchemexpress.com]

10. researchgate.net [researchgate.net]

11. sigmaaldrich.com [sigmaaldrich.com]

12. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes: Preparation of (Rac)-1-Oleoyl
Lysophosphatidic Acid Sodium Salt Solutions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b560275#how-to-prepare-rac-1-oleoyl-
lysophosphatidic-acid-sodium-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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